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Compound of Interest

Compound Name: 3-Ethyloctane

Cat. No.: B044116 Get Quote

An In-depth Technical Guide to 3-Ethyloctane (CAS: 5881-17-4)

Introduction
3-Ethyloctane, identified by the CAS number 5881-17-4, is a branched-chain alkane with the

molecular formula C₁₀H₂₂.[1][2] It consists of a linear octane backbone with an ethyl group

substituted at the third carbon position.[1] This structure results in a colorless, flammable liquid

that is insoluble in water but soluble in organic solvents.[1] As a non-polar hydrocarbon, it

demonstrates low reactivity under standard conditions.[1]

In research and industrial settings, 3-Ethyloctane is of significant interest. It is a valuable high-

purity reference standard in analytical chemistry, particularly for calibrating instruments and

developing methods in gas chromatography (GC) and mass spectrometry (MS).[3] Its specific

branching makes it a useful model compound for studying structure-property relationships in

hydrocarbons, including investigations into combustion kinetics and fuel performance, as the

isomerization of alkanes directly impacts fuel efficiency.[3] Furthermore, it serves as a non-

polar solvent or intermediate in organic synthesis.[3][4]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 3-Ethyloctane are summarized

below. These properties are crucial for its handling, application in synthesis, and analysis.
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Property Value Source(s)

CAS Number 5881-17-4 [5][6][7][8]

Molecular Formula C₁₀H₂₂ [1][2][5][7]

IUPAC Name 3-ethyloctane [3][7]

Molecular Weight 142.28 g/mol [2][3][5][6][7]

Appearance Colorless liquid [1][9]

Boiling Point 166.5 °C [9]

Melting Point -87.69 °C [9]

Density 0.736 g/cm³ [9]

Water Solubility
65.19 µg/L (temperature not

stated)
[9]

LogP (Octanol/Water) 5.3 - 6.477 [4][9][10]

InChI Key
OEYGTUAKNZFCDJ-

UHFFFAOYSA-N
[1][3][5][7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of 3-
Ethyloctane.
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Technique Description Source(s)

¹H NMR

The proton NMR spectrum is

complex due to the number of

chemically non-equivalent

protons along the carbon

chain, but the chemical shifts

and coupling patterns are

predictable.[3]

[3]

¹³C NMR

Carbon NMR provides direct

information on the carbon

skeleton, allowing for the

identification of all unique

carbon environments within

the molecule.[11]

[11]

Mass Spectrometry

Electron ionization mass

spectrometry (EI-MS) data is

available through the NIST

WebBook.[12][13] The

fragmentation pattern is

characteristic of branched

alkanes, with a top peak

observed at an m/z of 71.[7]

[7][12][13]

Infrared (IR) Spectroscopy

The gas-phase IR spectrum,

available from the NIST/EPA

Gas-Phase Infrared Database,

shows characteristic C-H

stretching and bending

vibrations for alkanes.

[12]

Experimental Protocols
Synthesis Methodologies
The laboratory-scale synthesis of 3-Ethyloctane requires precise control to achieve the

desired isomer with high yield.[3] Common strategies include:
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Grignard Reaction: A robust method involves the reaction of a Grignard reagent with a

ketone to form a tertiary alcohol, which is subsequently deoxygenated.[3]

Reaction: Propylmagnesium bromide is reacted with 3-heptanone in an appropriate ether

solvent (e.g., diethyl ether) to form the tertiary alcohol, 3-ethyl-3-octanol.[3]

Dehydration: The resulting alcohol is dehydrated, typically using a strong acid catalyst

(e.g., H₂SO₄) and heat, to yield a mixture of alkenes.[3]

Hydrogenation: The alkene mixture is then subjected to catalytic hydrogenation (e.g., H₂

over a palladium catalyst) to reduce the double bond and yield the final product, 3-
Ethyloctane.[3]

Alkylation: This method involves the direct formation of a carbon-carbon bond on an alkane

backbone.

Friedel-Crafts Alkylation: An octane substrate can be alkylated using an ethyl halide (e.g.,

ethyl chloride or bromide) in the presence of a Lewis acid catalyst such as aluminum

chloride (AlCl₃).[4]
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Synthesis of 3-Ethyloctane via Grignard Reaction

Step 1: Grignard Reaction

Step 2: Deoxygenation

3-Heptanone

3-Ethyl-3-octanol

  + (1)

Propylmagnesium Bromide

  (2) Diethyl Ether

Alkene Mixture

 H₂SO₄, Heat

3-Ethyloctane

 H₂, Pd/C
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Analytical workflow for 3-Ethyloctane identification.

Sample (Hydrocarbon Mixture)

GC Injection

 Vaporization

GC Column

 Separation

MS Detector

 Elution

Data System

 Ionization & Detection

Data Analysis

 Signal Processing

3-Ethyloctane Identified

 Compare to Standard

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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